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Compound of Interest

Compound Name: Perfluorohexanoic Acid

cat. No.: B149306

Per- and polyfluoroalkyl substances (PFAS) are a class of persistent synthetic chemicals, and
understanding their potential toxicity is a public health priority. Perfluorohexanoic acid
(PFHxA), a short-chain PFAS, is a replacement for longer-chain compounds like PFOA. In vitro
assays are crucial first steps for determining the safety of PFHxA and providing baseline
information for further testing.[1] This document outlines key in vitro assays to evaluate the
potential cytotoxicity, genotoxicity, endocrine disruption, hepatotoxicity, and immunotoxicity of
PFHXxA.

Cytotoxicity Assessment: Neutral Red Uptake (NRU)
Assay

Application Note

The Neutral Red Uptake (NRU) assay is a cell viability/survival assay used to assess
cytotoxicity.[2] The principle is based on the ability of viable, healthy cells to incorporate and
bind the supravital dye, neutral red, within their lysosomes.[2][3] Toxic substances can cause
alterations to the cell surface or lysosomal membranes, leading to a decreased uptake and
binding of the dye.[2] This reduction in dye uptake, measured colorimetrically, is proportional to
the degree of cytotoxicity.[4] This assay is a common, sensitive, and cost-effective method for
quantifying the cytotoxic potential of chemicals like PFHXA.[3] Studies have used this and
similar cytotoxicity assays to evaluate PFHxA in various human cell lines, including those from
the liver (HepaRG), brain (HMC-3), kidney (HEK293), and colon (CaCo-2).[1]

Quantitative Data for PFHxA Cytotoxicity
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PFHxA
. . . Exposure
Cell Line Assay Type Endpoint Concentrati Ti Reference
ime
on /| Result
Ranked low:
PFNA >
PFDA >
PFOS >=
PFOA >
HepG2 MTT Assay TC50 24 h [5]
PFHxS >
PFBS >>
PFHpA =
PFHXA =
PFBA
HMC-3 _ N
) ) CellTiter-Glo EC50 2.73 uM Not specified [1][6]
(Microglia)
HepaRG ) o
) CellTiter-Glo EC50 >100 pM Not specified [1][6]
(Liver)
MRC-5 _ N
CellTiter-Glo EC50 69.9 uM Not specified [1][6]
(Lung)
RMS-13 ) o
CellTiter-Glo EC50 20.9 uM Not specified [1][6]
(Muscle)
CaCo-2 ] -
CellTiter-Glo EC50 >100 pM Not specified [1][6]
(Colon)
HEK293 _ N
] CellTiter-Glo EC50 >100 pM Not specified [1][6]
(Kidney)
Zebrafish
Embryonic Not specified LC50 8394.5 ppm 120 h [7]
Cells

Experimental Workflow: Neutral Red Uptake (NRU) Assay
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Day 1: Cell Preparation

Prepare cell suspension
(e.g., 1-2 x 10”5 cells/mL)

Y
[Seed 100 pL/well intoj

a 96-well plate

\
Cncubate overnight (37°C, 5% COZU

to allow cell attachment

J/

4 Day 2: PFHXA Exposure )
\

(Remove old medium from plate)

Prepare serial dilutions of PFHxA
and controls (vehicle, positive)

Y

'Add 100 pL of PFHXA dilutions
or controls to triplicate wells )

<
<

Y

Incubate for desired time
(e.g., 24 hours)
. J

/Day 3: Neutral Red Stvaining & Measuremen?

(Remove treatment mediumj

\
[Add 100 pL Neutral Red mediumj

to each well

Y
Gncubate for 2-3 hoursj

\/
(Wash cells with DPBS)

\
[ Add 150 pL Destain Solution
( )

e.g., 1% acetic acid, 50% ethanol

(Shake plate for 10 minutes)

A

Measure absorbance (OD) at 540 nm
using a microplate reader
- J
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4 Cell Preparation & Exposure

~

Culture and treat cells with
arious PFHXA concentrations

arvest cells and prepare
suspension

s

Slide Preparation

!

Coat microscope slides with
ormal Melting Point (NMP) Agarose

\

Y

E_ayer cell/LMP agarose mixture\‘

onto the coated

~

Mix cell suspension with
ow Melting Point (LMP) Agarose

slide and cover )

Y

Solidify gel at 4°C

s

G

Lysis, Unwinding‘n'& Electrophoresis

(o

Immerse slides in cold Lysis Buffer
igh salt, detergent) for >1 hour at 4°

A

4

J

C

lace slides in alkali

(high pH) for ~20-40 min

ne Unwinding Buﬁeﬁ

EDerform electroph

A

4

oresis in the same

alkaline buffer (e.g., 25V, 300mA)

s

~

Staining <‘!; Analysis

Neutralize slides with buffer
(e.g., Tris-HCI)

\ 4
[Stain DNA with a fluorescent dyea

(e.g., SYBR Green, PI)

\ 4
[Visualize comets using aj

fluorescence microscope

Y

Quantify DNA damage with
comet analysis software
(% Tail DNA, Tail Moment)
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4 Day 1: Cell Seeding )
Seed H295R cells into a
24-well plate
v 4 Day 2-3: Chemical Exposure )
Incubate for 24 hours to allow Prepare 7 concentrations of PFHxA
cells to acclimate and attach lus controls (vehicle, positive, negative)
- J
\
ﬁ?eplace medium with medium containing
PFHXA or controls (in triplicate)
Gncubate for 48 hoursj
- J
e i X - ™
Day 4: Sample‘;:ollectlon & Viability
Collect culture medium from each
well for hormone analysis
\ ) I
Immediately perform a cell viability
(Store medium at -80°C) assay on the remaining cells in the plate
(e.g., MTT, NRU)
- J
é Hormone & E?ata Analysis )

Quantify Testosterone and 173-Estradiol
concentrations in the medium
(e.g., LC-MS/MS, ELISA)

Y

E\lormalize hormone data to solvent controD

Y

Analyze data to determine if PFHXA
significantly alters hormone production
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Other Cellular
Responses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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